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Introduction

2-Vinylaniline, also known as 2-aminostyrene, is an aromatic amine of significant interest in
organic synthesis. Its bifunctional nature, possessing both a reactive vinyl group and a
nucleophilic amino group, makes it a versatile building block for the synthesis of a variety of
heterocyclic compounds and polymers. This technical guide provides a comprehensive
overview of the known physical properties of 2-vinylaniline, presenting key data in a structured
format to support research and development activities.

Core Physical Properties

The physical characteristics of 2-vinylaniline are crucial for its handling, storage, and
application in synthetic chemistry. The following table summarizes the key quantitative physical
data available for this compound.
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Physical Property Value Source(s)
Molecular Formula CsHoN [1112][3]
Molecular Weight 119.16 g/mol [1][2]
Appearance Colorless to light yellow liquid [4]
Boiling Point 219.5 °C at 760 mmHg [2][5][6]
~212.5 °C (rough estimate) [4]

Density 1.013 g/cm3 [5]
1.0181 g/cm3 [41[6]

Refractive Index 1.6124 [41[5]
pKa (Predicted) 3.86 £0.10 [4115]
Flash Point 93.84 °C [5]

Storage Temperature

2-8°C, protect from light

[4]115]

LogP 2.493 [5]
1.9118 [7]
Topological Polar Surface Area

26.02 A2 [517]
(TPSA)
Hydrogen Bond Donor Count 1 [5][7]
Hydrogen Bond Acceptor

1 [517]
Count
Rotatable Bond Count 1 [51[7]

Experimental Protocols

Detailed experimental protocols for the determination of the physical properties of 2-
vinylaniline are not extensively published in readily available literature. However, standard
methodologies for determining these properties for liquid organic compounds, particularly
anilines, are well-established.
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General Methodologies:

» Boiling Point Determination: The boiling point of 2-vinylaniline can be determined using
standard distillation techniques under atmospheric or reduced pressure. A common
laboratory method involves heating the liquid in a distillation apparatus and recording the
temperature at which the vapor pressure of the liquid equals the surrounding atmospheric
pressure, indicated by a steady condensation and collection of the distillate.

o Density Measurement: The density of liquid 2-vinylaniline can be measured using a
pycnometer or a digital density meter. The mass of a known volume of the substance is
determined at a specific temperature, and the density is calculated.

» Refractive Index Measurement: A refractometer, such as an Abbé refractometer, is typically
used to measure the refractive index of liquid samples. A drop of the compound is placed on
the prism, and the instrument measures the extent to which light is bent as it passes through
the sample.

o pKa Determination: The acid dissociation constant (pKa) of the anilinium ion can be
determined by potentiometric titration. A solution of 2-vinylaniline is titrated with a standard
acid, and the pH is measured as a function of the volume of acid added. The pKa
corresponds to the pH at the half-equivalence point. Computational methods are also
frequently used for prediction.[8]

Logical Relationships in Synthesis

While specific signaling pathways involving 2-vinylaniline are not documented, its utility in
chemical synthesis is well-established. A primary application is in the synthesis of quinolines.
The following diagram illustrates the logical workflow of this process.
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Logical Workflow: Synthesis of Quinolines from 2-Vinylaniline

2-Vinylaniline Reagent (e.g., a,B-unsaturated carbonyl)

Reaction (e.g., Skraup or Doebner-von Miller reaction)

Cyclization & Dehydrogenation

Substituted Quinolines

Click to download full resolution via product page

Caption: Logical workflow for the synthesis of quinolines using 2-vinylaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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